Cas no 1805947-62-9 (3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1805947-62-9
• MF: C₉H₇BrF₅NO₂
• MW: 336.053399324417
• CID: 4845948
• Update Time: 2025-05-20

3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C9H7BrF5NO2/c10-1-4-6(3-17)5(7(11)12)2-16-8(4)18-9(13,14)15/h2,7,17H,1,3H2
• InChI Key： XQNNQTSDMUOESW-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C(F)F)C=1CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-methanol

Comprehensive Overview of 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1805947-62-9)

3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1805947-62-9) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The presence of multiple fluorine-containing functional groups, such as difluoromethyl and trifluoromethoxy, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-methanol features a pyridine ring substituted with a bromomethyl group, a difluoromethyl group, and a trifluoromethoxy group, along with a hydroxymethyl moiety at the 4-position. This combination of substituents contributes to its versatility in chemical transformations, particularly in the synthesis of bioactive molecules and advanced materials.

One of the key reasons for the growing interest in 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-methanol is its potential role in the development of new-generation pharmaceuticals. Fluorinated compounds are increasingly sought after in drug discovery due to their ability to improve metabolic stability, bioavailability, and binding affinity to target proteins. Researchers are exploring this compound as a building block for kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and infectious disease treatment.

In the agrochemical sector, 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-methanol has shown promise as a precursor for crop protection agents. The difluoromethyl and trifluoromethoxy groups are known to enhance the pesticidal activity of molecules, making them effective against resistant strains of pests. This aligns with the global demand for sustainable agriculture solutions and environmentally friendly pesticides.

The synthesis of 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-methanol typically involves multi-step reactions, including halogenation, fluorination, and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being explored to improve the yield and efficiency of its production. These innovations are part of the broader movement toward green chemistry and process optimization in the chemical industry.

From a commercial perspective, the market for fluorinated pyridine derivatives like 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-methanol is expanding rapidly. The compound is primarily supplied by specialized fine chemical manufacturers and custom synthesis providers. Its pricing and availability are influenced by factors such as raw material costs, regulatory requirements, and demand from end-user industries. Companies are investing in scale-up technologies to meet the growing needs of researchers and industrial clients.

Safety and handling of 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-methanol require standard laboratory precautions. While it is not classified as a hazardous substance under most regulatory frameworks, proper personal protective equipment (PPE) should be used when handling the compound. Storage recommendations typically include keeping it in a cool, dry place away from incompatible materials.

In conclusion, 3-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1805947-62-9) represents an important chemical intermediate with diverse applications in life sciences and material science. Its unique structural features and reactivity profile make it a valuable tool for researchers working on next-generation therapeutics and agrochemical innovations. As the scientific community continues to explore its potential, this compound is expected to play an increasingly prominent role in cutting-edge research and industrial applications.